Methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate
Description
“Methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate” is a chemical compound with the molecular formula C12H10ClNO4S2 and a molecular weight of 331.8 g/mol . It is also known by other names such as “METHYL 3-AMINO-4-[(4-CHLOROPHENYL)SULFONYL]THIOPHENE-2-CARBOXYLATE” and "METHYL 3-AMINO-4-(4-CHLOROBENZENESULFONYL)THIOPHENE-2-CARBOXYLATE" .
Chemical Reactions Analysis
The specific chemical reactions involving “Methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate” are not provided in the search results . Detailed reaction mechanisms and conditions would typically be found in chemical literature or databases.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results . For comprehensive information, it is recommended to refer to material safety data sheets (MSDS) or similar resources.Mechanism of Action
Safety and Hazards
According to the available information, this compound is classified under the GHS07 hazard class and is labeled with the signal word “Warning”. It has the hazard statement H302, indicating that it may be harmful if swallowed . For comprehensive safety and handling information, it is recommended to refer to the compound’s material safety data sheet (MSDS) .
properties
IUPAC Name |
methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO4S2/c1-18-12(15)11-10(14)9(6-19-11)20(16,17)8-4-2-7(13)3-5-8/h2-6H,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSWXRGHMXRQALH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CS1)S(=O)(=O)C2=CC=C(C=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50384807 |
Source
|
| Record name | Methyl 3-amino-4-(4-chlorobenzene-1-sulfonyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50384807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-4-(4-chlorophenyl)sulfonylthiophene-2-carboxylate | |
CAS RN |
175137-53-8 |
Source
|
| Record name | Methyl 3-amino-4-[(4-chlorophenyl)sulfonyl]-2-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175137-53-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-amino-4-(4-chlorobenzene-1-sulfonyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50384807 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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